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Compound of Interest

Compound Name: 5-Dimethylaminopentanamide

Cat. No.: B8464091

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of chemical synthesis and pharmaceutical development, precision in
identifying and understanding molecular entities is paramount. This guide provides a
comprehensive technical overview of N,N-Dimethylpentanamide, a compound of interest for
various chemical applications. While the initial query for "5-Dimethylaminopentanamide” did
not yield a specific well-documented compound, the closely related and structurally significant
N,N-Dimethylpentanamide is a compound with established properties and applications. This
document will delve into its chemical identity, properties, synthesis, and potential applications,
with a brief discussion on related isomers to provide a complete context.

Core Identification: N,N-Dimethylpentanamide
CAS Number: 6225-06-5[1][2][3]

Synonyms:

« N,N-Dimethylvaleramide[1][3]

« Pentanamide, N,N-dimethyl-[1][4]

o Valeramide, N,N-dimethyl-[1][3]
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The nomenclature "N,N-Dimethylpentanamide” specifies a five-carbon chain (pentane) with an
amide functional group where the nitrogen atom is substituted with two methyl groups.

Physicochemical Properties

A clear understanding of the physicochemical properties of N,N-Dimethylpentanamide is
essential for its handling, application, and the design of experimental protocols.

Property Value Source
Molecular Formula C7H15NO [1][2][4]
Molecular Weight 129.20 g/mol [1112][3]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 141 °C (at 100 Torr) [3]
Melting Point -51 °C [3]
Flash Point 73.6 °C [3]
Density 0.87 g/cm?3 [3]

N Soluble in organic solvents,
Solubility o o [1]
limited solubility in water.

Refractive Index 1.4420 (at 25°C) [3]

Synthesis of N,N-Dimethylpentanamide

The synthesis of N,N-dimethylamides can be achieved through various established organic
chemistry methodologies. A common and illustrative method involves the acylation of
dimethylamine with a pentanoyl derivative.

lllustrative Synthetic Pathway: Acylation of
Dimethylamine

A prevalent method for forming amides is the reaction of a carboxylic acid derivative, such as
an acyl chloride or an ester, with an amine. In the case of N,N-Dimethylpentanamide, pentanoyl
chloride can be reacted with dimethylamine.
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Reaction:

Pentanoyl Chloride + Dimethylamine — N,N-Dimethylpentanamide + Dimethylamine

Hydrochloride

Step-by-Step Laboratory Protocol:

Reaction Setup: In a well-ventilated fume hood, a reaction flask equipped with a magnetic
stirrer and a dropping funnel is charged with a solution of dimethylamine in a suitable aprotic
solvent (e.g., dichloromethane or diethyl ether) and cooled in an ice bath.

Addition of Acyl Chloride: Pentanoyl chloride is dissolved in the same solvent and added
dropwise to the cooled dimethylamine solution with vigorous stirring. The reaction is
exothermic, and maintaining a low temperature is crucial to control the reaction rate and
minimize side reactions.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) to confirm the consumption of the starting materials.

Workup: Upon completion, the reaction mixture is washed with water to remove the
dimethylamine hydrochloride salt. The organic layer is then washed with a mild acid (e.qg.,
dilute HCI) to remove any unreacted dimethylamine, followed by a wash with a mild base
(e.g., saturated sodium bicarbonate solution) to remove any unreacted pentanoyl! chloride.

Purification: The organic layer is dried over an anhydrous salt (e.g., magnesium sulfate),
filtered, and the solvent is removed under reduced pressure. The resulting crude N,N-
Dimethylpentanamide can be further purified by vacuum distillation to yield the final product.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of N,N-Dimethylpentanamide.

Applications in Research and Development

N,N-disubstituted amides like N,N-Dimethylpentanamide serve as important intermediates and
building blocks in organic synthesis. Their utility stems from the stability of the amide bond and
the ability of the dimethylamino group to influence the molecule's properties.

o Chemical Synthesis: It can be used as a non-protic polar solvent for various chemical
reactions. Furthermore, it serves as a precursor in the synthesis of more complex molecules
where the pentanamide moiety is a required structural feature.

e Pharmaceutical and Agrochemical Intermediate: While direct applications in blockbuster
drugs are not prominently documented, compounds with similar structures are integral to
medicinal chemistry. The dimethylamide group can improve the pharmacokinetic properties
of a drug candidate, such as solubility and metabolic stability.[5] Derivatives of amides are
explored for a wide range of biological activities.

Structural Isomers and Related Compounds

As initially noted, the query "5-Dimethylaminopentanamide” suggests an isomer where the
dimethylamino group is at the terminal end of the carbon chain (position 5). While less
common, the synthesis of such a compound is chemically feasible.
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» 5-(Dimethylamino)pentanoic acid: This related compound, with a carboxylic acid instead of
an amide, is commercially available as its hydrochloride salt (CAS Number 25726-28-7).[6]
This acid could serve as a direct precursor to 5-Dimethylaminopentanamide through
amidation reactions.

o Methyl 5-(dimethylamino)pentanoate: The methyl ester of the aforementioned acid (CAS
Number 85806-13-9) is also a known compound.[7][8]

The existence of these related structures indicates that the synthesis of "5-
Dimethylaminopentanamide” is plausible, likely starting from 5-aminopentanoic acid, followed
by N-methylation of the amino group and subsequent amidation of the carboxylic acid.

Safety and Handling

Proper handling of N,N-Dimethylpentanamide is crucial in a laboratory setting. Researchers
should consult the Safety Data Sheet (SDS) for detailed information.

Hazard Category Precautionary Statement

May cause irritation. Wear appropriate eye
Eye Contact ]
protection.

) May cause irritation. Wear protective gloves and
Skin Contact

clothing.
) May be harmful if swallowed. Do not eat, drink,
Ingestion ) )
or smoke when using this product.
) Avoid breathing vapors or mists. Use in a well-
Inhalation ]
ventilated area.
Conclusion

N,N-Dimethylpentanamide (CAS 6225-06-5) is a well-defined chemical entity with established
properties and potential applications as a solvent and synthetic intermediate. While the term "5-
Dimethylaminopentanamide” is not a standard identifier for a widely documented compound,
the analysis of related structures provides a clear pathway for its potential synthesis and
highlights the importance of precise chemical nomenclature. This guide serves as a
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foundational resource for researchers and professionals, enabling a deeper understanding of
this class of compounds and their role in chemical and pharmaceutical sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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